Cas no 115844-00-3 (4-?bromo-?2-?chloro-?5-?(trifluoromethoxy)Benzenamine)

4-Bromo-2-chloro-5-(trifluoromethoxy)benzenamine is a halogenated aniline derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure, featuring bromo, chloro, and trifluoromethoxy substituents, enhances reactivity and selectivity, making it a valuable intermediate for cross-coupling reactions and functional group transformations. The trifluoromethoxy group imparts lipophilicity and metabolic stability, beneficial in bioactive molecule design. This compound is particularly useful in the development of herbicides, insecticides, and pharmacologically active agents due to its electron-withdrawing properties and structural versatility. High purity and consistent quality ensure reliable performance in complex synthetic pathways. Proper handling is advised due to potential sensitivity to light and moisture.

4-?bromo-?2-?chloro-?5-?(trifluoromethoxy)Benzenamine structure

115844-00-3 structure

Product Name:4-?bromo-?2-?chloro-?5-?(trifluoromethoxy)Benzenamine

CAS No:115844-00-3

MF:C₇H₄BrClF₃NO

MW:290.464970588684

MDL:MFCD28403927

CID:2118444

PubChem ID:67495958

Update Time:2025-06-09

4-?bromo-?2-?chloro-?5-?(trifluoromethoxy)Benzenamine Chemical and Physical Properties

Names and Identifiers

- 4-?bromo-?2-?chloro-?5-?(trifluoromethoxy)Benzenamine
- 4-broMo-2-chloro-5-(trifluoroMethoxy)aniline
- 4-bromo-2-chloro-5-(trifluoromethoxy)benzenamine
- 115844-00-3
- A1-07240
- Benzenamine, 4-bromo-2-chloro-5-(trifluoromethoxy)-
- AKOS027327512
- AT13461
- 4-Bromo-2-chloro-5-trifluoromethoxy-phenylamine
- DTXSID801235890
- SCHEMBL2683377
- DA-23149
- MDL： MFCD28403927
- Inchi： 1S/C7H4BrClF3NO/c8-3-1-4(9)5(13)2-6(3)14-7(10,11)12/h1-2H,13H2
- InChI Key： NUCJNDMRLBQJAH-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C=C1OC(F)(F)F)N)Cl

Computed Properties

Exact Mass: 288.91169Da
Monoisotopic Mass: 288.91169Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 35.3Å²

4-?bromo-?2-?chloro-?5-?(trifluoromethoxy)Benzenamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013024879-250mg	4-Bromo-2-chloro-5-(trifluoromethoxy)aniline	115844-00-3	97%	250mg	$489.60	2023-09-04
Alichem	A013024879-500mg	4-Bromo-2-chloro-5-(trifluoromethoxy)aniline	115844-00-3	97%	500mg	$831.30	2023-09-04
Alichem	A013024879-1g	4-Bromo-2-chloro-5-(trifluoromethoxy)aniline	115844-00-3	97%	1g	$1579.40	2023-09-04
eNovation Chemicals LLC	Y0993519-5g	4-bromo-2-chloro-5-(trifluoromethoxy)aniline	115844-00-3	95%	5g	$1400	2024-08-02
eNovation Chemicals LLC	Y0993519-5g	4-bromo-2-chloro-5-(trifluoromethoxy)aniline	115844-00-3	95%	5g	$1700	2025-02-20
eNovation Chemicals LLC	Y0993519-5g	4-bromo-2-chloro-5-(trifluoromethoxy)aniline	115844-00-3	95%	5g	$1700	2025-02-26